Cas no 64893-72-7 (AEN)
AEN structure
Product Name:AEN
CAS No:64893-72-7
MF:C22H19N3O6S
MW:453.467764139175
CID:1683573
PubChem ID:70503680
Update Time:2025-04-21
AEN Chemical and Physical Properties
Names and Identifiers
-
- AEN
- 4-Thia-2,6-diazabicyclo[3.2.0]hept-2-ene-6-acetic acid,
- A-(1-hydroxyethylidene)-7-oxo-3-(phenylmethyl)-, (4-nitrophenyl)methyl ester
- EX-A6639
- p-nitrobenzyl alpha-[3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3,2,0]hept-2-en-6-yl]-alpha-(1-hydroxyethylidene)acetate
- SCHEMBL11052454
- p-nitrobenzyl alpha-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3,2,0]hept-2-en-6-yl)-alpha-(1-hydroxyethylidene)acetate
- p-nitrobenzyl alpha-[3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[ 3,2,0]hept-2-en-6-yl]-alpha-(1-hydroxyethylidene)acetate
- 64893-72-7
- FGHXEURYIMMPAS-UHFFFAOYSA-N
-
- Inchi: 1S/C22H19N3O6S/c1-13(26)19(22(28)31-12-15-7-9-16(10-8-15)25(29)30)24-20(27)18-21(24)32-17(23-18)11-14-5-3-2-4-6-14/h2-10,18,21,26H,11-12H2,1H3
- InChI Key: FGHXEURYIMMPAS-UHFFFAOYSA-N
- SMILES: S1C(CC2C=CC=CC=2)=NC2C(N(C(C(=O)OCC3C=CC(=CC=3)[N+](=O)[O-])=C(C)O)C12)=O
Computed Properties
- Exact Mass: 308.08318
- Monoisotopic Mass: 453.09945651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 824
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 95.5
AEN Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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